N1-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-N2-(furan-2-ylmethyl)oxalamide

• IUPAC Name: N'-[2-(4,5-dimethyl-6-oxo-1H-pyrimidin-2-yl)-5-methylpyrazol-3-yl]-N-(furan-2-ylmethyl)oxamide
• InChI: InChI=1S/C17H18N6O4/c1-9-7-13(20-16(26)15(25)18-8-12-5-4-6-27-12)23(22-9)17-19-11(3)10(2)14(24)21-17/h4-7H,8H2,1-3H3,(H,18,25)(H,20,26)(H,19,21,24)
• InChI Key: BHJTXDCYDAHJDM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)NC(=O)C(=O)NCC2=CC=CO2)C3=NC(=C(C(=O)N3)C)C
• Molecular Formula: C17H18N6O4
• Molecular Weight: 370.4 g/mol

Description

N1-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-N2-(furan-2-ylmethyl)oxalamide is a useful research compound. Its molecular formula is C17H18N6O4 and its molecular weight is 370.369. The purity is usually 95%.
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Scientific Research Applications

• Insecticidal and Antibacterial Potential : A study discussed the synthesis of compounds related to the pyrimidine and pyrazole heterocyclics, which included derivatives similar to the specified compound. These compounds exhibited insecticidal activity against Pseudococcidae insects and also showed antibacterial potential against selected microorganisms (Deohate & Palaspagar, 2020).

• Antitumor, Antifungal, and Antibacterial Pharmacophore Sites : Another study synthesized pyrazole derivatives with structures related to the specified compound. These compounds displayed antitumor activity against breast cancer, as well as antifungal and antibacterial properties, highlighting their potential as pharmacophore sites (Titi et al., 2020).

• Synthesis of Novel Azines and Azolotriazines : Research on enaminone derivatives incorporating dibromobenzofuran moiety led to the synthesis of novel azines and azolotriazines, compounds structurally similar to the specified compound. These findings have implications for the development of new heterocyclic compounds (Sanad & Mekky, 2018).

• Anticancer Activity of Pyrazolo[3,4-d]pyrimidin-4-one Derivatives : A study synthesized pyrazolo[3,4-d]pyrimidin-4-one derivatives, related to the compound , and tested them for antitumor activity. These compounds demonstrated significant antitumor activity, especially against the MCF-7 human breast adenocarcinoma cell line (Abdellatif et al., 2014).

• Synthesis of Isoxazolines and Isoxazoles : Research on N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives led to the synthesis of novel isoxazolines and isoxazoles. These compounds are structurally similar to the specified compound and their synthesis provides insights into the potential applications of such compounds (Rahmouni et al., 2014).

• Synthesis and Biological Evaluation of Pyrazolopyrimidines Derivatives : A study synthesized a series of pyrazolopyrimidines derivatives, showing structural resemblance to the specified compound, and evaluated them for anticancer and anti-5-lipoxygenase activities. These compounds demonstrated significant biological activity, indicating their potential use in medical applications (Rahmouni et al., 2016).